Cas no 29427-58-5 (Methyl carbamimidate sulfate)

• Product Name: Methyl carbamimidate sulfate
• CAS No: 29427-58-5
• MF: C₂H₈N₂O₅S
• MW: 172.160319328308
• MDL: MFCD00013132
• CID: 88813
• PubChem ID: 24896819
• Update Time: 2025-10-29

Methyl carbamimidate sulfate Chemical and Physical Properties

Names and Identifiers

• Methyl carbamimidate sulfate
• o-Methylisourea Hydrogensulfate
• O-Methylisourea monosulfate (1:1)
• O-Methylisourea bisulfate
• O-Methylisoureasulfate
• 2-METHYLPSEUDOUREA SULFATE
• Einecs 249-622-6
• methylisourea hydrogensulfate
• O-methylisourea dihydrosulfate
• O-methylisourea hydrogen-sulphate
• O-methylisourea sulfuric acid salt 1:1
• OMI HYDROGEN SULFATE
• OMIHS
• OMI®
• o-methylisourea sulfate
• O-Methylisourea hydrogen sulfate
• O-Methylisoureahemisulfate
• 2-Methylisourea sulphate
• methyl imidocarbamate sulfate
• O-methyl-isourea sulfate
• EINECS 246-120-9
• CARBAMIMIDIC ACID METHYL ESTER SULFATE (2:1)
• Carbamimidic acid methyl ester sulfate(2:1)
• 2-methylpseudourea hydrogen sulfate
• O-Methylisourea hemisulfate, 99%
• C2H8N2O5S
• 2-Methylpseudourea monosulfate (1:1)
• AS-10187
• DTXSID1067467
• AKOS015892720
• O-methyl isourea hydrogensulfate
• CS-W017615
• 29427-58-5
• MFCD00013132
• O-methyl-isourea sulphate
• A876462
• MDFRYRPNRLLJHT-UHFFFAOYSA-N
• O-methylpseudourea hydrogen sulfate
• O-methyl-isoharnstoff-sulfat
• 24285-39-0
• 2-(-4-Methylphenyl)propionic acid
• methyl carbamimidate;sulfuric acid
• O-methyl-isourea hydrogen sulfate
• O-Methylisourea hydrogen.sulphate
• O-methylisourea hydrogen sulphate
• Carbamimidic acid, methyl ester, sulfate (1:1)
• [amino(methoxy)methylidene]azanium;hydrogen sulfate
• 0-methylisourea hydrogen sulfate
• methoxyformamidine sulphate
• SCHEMBL275165
• NS00028694
• I11503
• FT-0638853
• o-Methylisourea Hydrogensulfate; O-Methylisourea monosulfate (1:1); O-Methylisourea bisulfate
• o-Methylisourea bisulfate, 99%
• o-methylisourea sulfat
• O-Methylisourea hydrogen,sulfate
• methoxymethanimidamide; sulfuric acid

• MDL： MFCD00013132
• Inchi： 1S/C2H6N2O.H2O4S/c1-5-2(3)4;1-5(2,3)4/h1H3,(H3,3,4);(H2,1,2,3,4)
• InChI Key： MDFRYRPNRLLJHT-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O(C)C(=N)N

Computed Properties

• Exact Mass: 172.01500
• Monoisotopic Mass: 172.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 142A^2

Experimental Properties

• Color/Form: crystal
• Density: 1.17
• Melting Point: 118-120 °C (lit.)
• Boiling Point: 66.9ºC at 760mmHg
• Flash Point: 165.7ºC
• PSA: 142.08000
• LogP: 0.75430
• Solubility: Not determined

Methyl carbamimidate sulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on Methyl carbamimidate sulfate

Comprehensive Overview of Methyl Carbamimidate Sulfate (CAS No. 29427-58-5): Properties, Applications, and Industry Insights

Methyl carbamimidate sulfate (CAS No. 29427-58-5) is a specialized organic compound with significant relevance in synthetic chemistry and industrial applications. Also referred to as methylguanidine sulfate, this white crystalline powder is widely utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals. Its molecular formula, C₂H₇N₂O₄S, reflects its unique structural properties, which enable diverse reactivity in nucleophilic substitution and condensation reactions.

In recent years, the demand for methyl carbamimidate sulfate has surged due to its role in producing high-value compounds like antiviral agents and crop protection chemicals. Researchers frequently search for "CAS 29427-58-5 solubility" or "methyl carbamimidate sulfate synthesis method," highlighting its technical importance. The compound’s stability under controlled conditions (typically stored at 2–8°C) makes it a preferred choice for laboratories focusing on peptide modification and heterocyclic chemistry.

From an industrial perspective, 29427-58-5 aligns with the growing emphasis on green chemistry and sustainable synthesis. Manufacturers increasingly optimize processes to reduce waste generation during its production—a topic frequently queried as "eco-friendly methyl carbamimidate sulfate preparation." Analytical techniques such as HPLC and NMR are critical for verifying its purity (>98%), a parameter vital for compliance with pharmaceutical-grade standards.

The compound’s mechanism of action involves the transfer of its carbamimidoyl group, making it invaluable for constructing molecular frameworks in drug discovery. Recent patent analyses reveal its use in developing kinase inhibitors and metabolic regulators, addressing global health challenges like diabetes and oncology. This correlates with trending searches such as "methyl carbamimidate sulfate in medicinal chemistry" and "CAS 29427-58-5 biological activity."

Quality control protocols for methyl carbamimidate sulfate emphasize stringent impurity profiling, particularly for residual solvents. Regulatory guidelines (e.g., ICH Q3C) dictate permissible limits, ensuring safety in downstream applications. Suppliers often provide certificates of analysis (CoA) detailing parameters like loss on drying (≤0.5%) and heavy metal content (≤10 ppm), which are critical for end-users in regulated industries.

Emerging trends also spotlight the compound’s potential in material science, particularly in modifying polymer matrices for enhanced thermal stability. Academic studies exploring "29427-58-5 crosslinking applications" have gained traction, reflecting interdisciplinary interest. Furthermore, its compatibility with bioconjugation techniques positions it as a tool for advanced biomaterial engineering.

In summary, methyl carbamimidate sulfate (CAS No. 29427-58-5) represents a versatile building block bridging multiple scientific domains. Its evolving applications—from precision agriculture to biopharmaceuticals—underscore its enduring industrial relevance. As research continues to uncover novel utilities, this compound remains a focal point for innovation in molecular design and process optimization.